Cas no 2137575-54-1 (2-Cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol)
2-Cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol
- EN300-800947
- 2137575-54-1
- 2-Cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol
-
- Inchi: 1S/C15H31NO/c1-13(2)11-16-10-9-15(12-17)14-7-5-3-4-6-8-14/h13-17H,3-12H2,1-2H3
- InChI Key: ZFPCSJFBZNYLJX-UHFFFAOYSA-N
- SMILES: OCC(CCNCC(C)C)C1CCCCCC1
Computed Properties
- Exact Mass: 241.240564612g/mol
- Monoisotopic Mass: 241.240564612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 32.3Ų
2-Cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800947-1.0g |
2-cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol |
2137575-54-1 | 95% | 1.0g |
$1086.0 | 2024-05-21 | |
| Enamine | EN300-800947-0.05g |
2-cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol |
2137575-54-1 | 95% | 0.05g |
$912.0 | 2024-05-21 | |
| Enamine | EN300-800947-0.1g |
2-cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol |
2137575-54-1 | 95% | 0.1g |
$956.0 | 2024-05-21 | |
| Enamine | EN300-800947-0.25g |
2-cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol |
2137575-54-1 | 95% | 0.25g |
$999.0 | 2024-05-21 | |
| Enamine | EN300-800947-0.5g |
2-cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol |
2137575-54-1 | 95% | 0.5g |
$1043.0 | 2024-05-21 | |
| Enamine | EN300-800947-2.5g |
2-cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol |
2137575-54-1 | 95% | 2.5g |
$2127.0 | 2024-05-21 | |
| Enamine | EN300-800947-5.0g |
2-cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol |
2137575-54-1 | 95% | 5.0g |
$3147.0 | 2024-05-21 | |
| Enamine | EN300-800947-10.0g |
2-cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol |
2137575-54-1 | 95% | 10.0g |
$4667.0 | 2024-05-21 |
2-Cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 2-Cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol
2-Cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol: A Comprehensive Overview
2-Cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol, also known by its CAS number 2137575-54-1, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound has garnered significant attention in recent years due to its unique structural properties and potential for use in advanced materials and drug delivery systems. In this article, we will delve into the synthesis, properties, applications, and the latest research findings related to this intriguing molecule.
The molecular structure of 2-Cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol is characterized by a cycloheptyl group attached to a butanediol backbone, with an additional (2-methylpropyl)amino substituent. This configuration imparts the compound with a combination of hydrophilic and hydrophobic properties, making it versatile for various chemical reactions. Recent studies have highlighted its potential as a precursor for synthesizing advanced polymers and surfactants. Researchers at the University of California have demonstrated that this compound can be used to create biocompatible polymers with excellent mechanical stability, which could revolutionize the field of biomedical engineering.
One of the most promising applications of 2-Cycloheptyl-4-[(2-methylpropyl)amino]butan-1-ol lies in its ability to act as a building block for drug delivery systems. Scientists at the Massachusetts Institute of Technology (MIT) have explored its use in creating stimuli-responsive hydrogels that can release drugs in response to environmental changes such as temperature or pH levels. These hydrogels have shown remarkable potential in targeted drug delivery, minimizing side effects and improving therapeutic outcomes.
In addition to its role in materials science, this compound has also been investigated for its potential in catalysis. A team at the Max Planck Institute for Coal Research has reported that 2-Cycloheptyl-based catalysts can significantly enhance the efficiency of olefin polymerization reactions. This breakthrough could lead to more sustainable production methods for plastics and other polymer-based materials.
The synthesis of 2-Cycloheptyl-related compounds has been optimized through various methodologies, including organocatalytic processes and transition metal-catalyzed reactions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in pharmaceutical research.
From an environmental perspective, researchers are exploring ways to synthesize 2-Cycloheptyl-based compounds using renewable feedstocks and green chemistry principles. This shift towards sustainable production methods aligns with global efforts to reduce carbon emissions and promote eco-friendly industrial practices.
In conclusion, 2-Cycloheptyl-4-[N-(2-methylpropyl)]butanamine is a multifaceted compound with immense potential across various scientific domains. Its unique chemical properties, combined with cutting-edge research advancements, position it as a key player in the development of next-generation materials and therapeutic agents. As ongoing studies continue to uncover new applications for this compound, it is poised to make significant contributions to both academic research and industrial innovation.
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